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Compound of Interest

Compound Name: Triammonium

Cat. No.: B15348185

An In-depth Technical Guide on the Chemical Properties of Ammonium Hexafluorosilicate
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The user has requested information on "triammonium hexafluorosilicate.”
Following an extensive search, it has been determined that the correct chemical name for the
compound of interest is Ammonium Hexafluorosilicate, with the chemical formula (NH4)2SiFe.
This document will proceed with the properties and data pertaining to this compound.

Core Chemical Properties

Ammonium hexafluorosilicate is a white, crystalline solid that is odorless.[1][2] It is a toxic
chemical, like all salts of fluorosilicic acid.[2] The compound is known to exist in at least three
crystalline polymorphs: a cubic a-form (corresponding to the mineral cryptohalite), a trigonal 3-
form (bararite), and a hexagonal y-form.[3]

Physical and Chemical Data

The following table summarizes the key quantitative properties of ammonium
hexafluorosilicate:
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Property Value Citation(s)
Molecular Formula (NHa4)2SiFs [3]
Molecular Weight 178.15 g/mol [1]
Appearance White crystalline solid [1]
Density 2.01 g/cm3 at 20 °C [4]
Melting Point Decomposes [1]

» Starts to decompose at
Decomposition Temperature [1]
elevated temperatures.

Solubility in Water 18.6 g/100 mL at 17 °C [4]

Odor Odorless [1]

Reactivity and Stability

Ammonium hexafluorosilicate is stable under normal storage conditions.[5] However, it exhibits
reactivity under specific conditions:

o Hydrolysis: In aqueous solutions, it hydrolyzes, especially in alkaline water, to form fluoride
ions.[1] The resulting solution is acidic.[2]

e Reaction with Acids: Contact with strong acids can liberate toxic hydrogen fluoride gas.[5]

o Corrosivity: It is corrosive to aluminum.[1] Due to its reaction with silicon-containing
compounds in the presence of moisture, it should not be stored in glass containers.[5]

o Thermal Decomposition: When heated to decomposition, it releases gaseous silicon
tetrafluoride and forms a solid fluoride residue.[1] Toxic fumes of hydrogen fluoride,
ammonia, and nitrogen oxides are also emitted.[1][2]

Experimental Protocols
Synthesis of Ammonium Hexafluorosilicate
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A common laboratory synthesis involves the reaction of an ammonium fluoride source with a
silicon source, such as silica gel.

Protocol:

¢ A solution of ammonium fluoride is prepared by carefully adding an amine (e.g., ammonia,
methylamine) to hydrofluoric acid in a plastic beaker at 0 °C.[6]

e The mixture is stirred for a period of time (e.g., 2 hours) and then allowed to warm to room
temperature.[6]

 Silica gel is then slowly added to the ammonium fluoride solution.[6]
e The resulting mixture is stirred, typically overnight.[6]

e The solvent is subsequently removed by evaporation to yield the crystalline ammonium
hexafluorosilicate product.[6]

Determination of Thermal Stability (Thermogravimetric
Analysis - TGA)

Thermogravimetric analysis can be employed to determine the decomposition temperature and
profile of ammonium hexafluorosilicate. The following is a general procedure adapted from a
protocol for a similar compound.[7]

Protocol:

A small, accurately weighed sample (e.g., 5-10 mg) of ammonium hexafluorosilicate is
placed into a TGA sample pan (e.g., alumina or platinum).

The sample is loaded into the TGA instrument.

The sample is heated under a controlled atmosphere (e.g., nitrogen or air) at a constant
heating rate (e.g., 10 °C/min).[7]

The mass of the sample is continuously monitored as a function of temperature.
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e The decomposition temperature is identified as the temperature at which a significant loss of

mass OCcCurs.

Determination of Phase Transitions (Differential
Scanning Calorimetry - DSC)

DSC is used to identify phase transitions and measure the enthalpy changes associated with
them. The following is a general protocol.[8][9]

Protocol:

A small, accurately weighed sample (e.g., 5-10 mg) of ammonium hexafluorosilicate is
hermetically sealed in a DSC pan (e.g., aluminum).[7]

e An empty, sealed pan is used as a reference.
o Both the sample and reference pans are placed in the DSC cell.

e The cell is heated and/or cooled at a controlled rate (e.g., 10 °C/min) over a defined
temperature range.[9]

o The differential heat flow between the sample and the reference is measured as a function of
temperature. Endothermic or exothermic peaks indicate phase transitions.
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Caption: Thermal decomposition pathway of ammonium hexafluorosilicate.
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Caption: Hydrolysis pathway of ammonium hexafluorosilicate in water.

Experimental Workflows
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Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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